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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439 Get Quote

Introduction

Formyl acetate, also known as acetic formic anhydride or ethanoic methanoic anhydride, is a

mixed anhydride with the chemical formula C₃H₄O₃.[1][2] It serves as a versatile and reactive

formylating agent in organic synthesis. This document provides a comprehensive overview of

its properties, synthesis, applications, and safety protocols, tailored for researchers, scientists,

and professionals in drug development.

Chemical and Physical Properties

Formyl acetate is a colorless, oily liquid that is sensitive to air and moisture.[1] Its key physical

and chemical properties are summarized below for easy reference.
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Property Value Reference

CAS Number 2258-42-6 [1][2][3][4]

Molecular Formula C₃H₄O₃ [1][2][3][5]

Molecular Weight 88.06 g/mol [1][2][3][5]

Density ~1.116 g/cm³ [1][2]

Boiling Point

27-28 °C at 1.33 kPa (1 Torr)

102.6 °C at 101.3 kPa (760

mmHg)

[1] [2][6]

Flash Point 31 °C [2][6]

Refractive Index 1.371 [2]

Solubility

Soluble in Ethyl Acetate;

Slightly soluble in Chloroform,

Methanol

[1]

Stability
Air and moisture sensitive

(hygroscopic)
[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of formyl acetate.

Spectrum Type Peak Assignments Reference

¹H NMR (neat)
δ 2.25 (s, 3H, acetyl protons) δ

9.05 (s, 1H, formyl proton)
[7]

Infrared (IR, neat)

1791 cm⁻¹ (C=O stretch) 1765

cm⁻¹ (C=O stretch) 1050 cm⁻¹

(C-O-C stretch)

[7]
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Formyl acetate is not commonly available commercially and is often prepared in situ or

synthesized as needed.[1][5] The most common laboratory-scale synthesis involves the

reaction of sodium formate with acetyl chloride in an anhydrous ether solvent.[3][4][5]

Experimental Protocol: Synthesis from Sodium Formate and Acetyl Chloride

This protocol is adapted from established methods for the preparation of formyl acetate.[3]

Materials:

Sodium formate

Acetyl chloride

Anhydrous diethyl ether

Procedure:

In a flask equipped with a stirrer, add sodium formate and anhydrous diethyl ether.

Cool the mixture to a temperature range of 3-5 °C using an ice bath.[3]

While stirring vigorously, add acetyl chloride dropwise to the cooled suspension.[3]

After the addition is complete, allow the reaction mixture to warm to 25-30 °C.[3]

Continue stirring the mixture at this temperature for approximately 6 hours to ensure the

reaction goes to completion.[3]

After the reaction period, filter the mixture to remove the sodium chloride byproduct.[3]

Wash the filter cake with an equal volume of anhydrous diethyl ether to recover any

remaining product.[3]

Combine the filtrate and the ether washings.

Remove the diethyl ether from the filtrate via evaporation under reduced pressure to yield

the formyl acetate product.[3] A yield of up to 97% has been reported for this method.[3]
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Workflow for Formyl Acetate Synthesis
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Caption: Synthesis workflow for formyl acetate.
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Applications in Organic Synthesis

Formyl acetate is a valuable reagent primarily used for formylation, which is the introduction of

a formyl group (-CHO) onto a substrate.

Formylation of Nucleophiles: It is an effective agent for the formylation of amines, amino

acids, and alcohols.[1][3][7]

Synthesis of Aldehydes: It can be used to synthesize aldehydes from aromatic Grignard

reagents.[1][7]

Precursor to Other Reagents: Formyl acetate serves as a starting material for the

preparation of formyl fluoride.[1][3]

Safety and Handling

Proper handling of formyl acetate is critical due to its reactivity and potential hazards.
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Hazard Category Description
Precautionary
Measures

Reference

Flammability
Flammable liquid and

vapor (H226).

Keep away from heat,

sparks, and open

flames. Use spark-

proof tools.[8][9][10]

[8][10]

Irritation

Causes skin irritation

(H315) and serious

eye irritation (H319).

May cause respiratory

irritation (H335).

Handle in a fume

hood. Wear protective

gloves, clothing, and

eye/face protection.[1]

[8][9]

[1][8]

Stability/Reactivity

Decomposes in the

presence of water to

form acetic acid and

carbon monoxide.[1]

Store in a cool, dry

place (recommended

at 4 °C).[1]

[1]

Storage

Gas evolution upon

decomposition can

lead to pressure

buildup.

Do not store in tightly

sealed containers; a

polyethylene stopper

is recommended.[1]

[1]

Handling and Storage Summary: Formyl acetate is an eye and skin irritant and should always

be handled in a chemical fume hood.[1] Due to its decomposition, which produces carbon

monoxide gas, it should be stored at 4 °C in a flask fitted with a polyethylene stopper to prevent

pressure buildup, as sealed samples can explode.[1][7] It is sensitive to air and moisture, which

accelerate its decomposition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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